Cas no 1295229-92-3 (2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate)

• Product Name: 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate
• CAS No: 1295229-92-3
• MF: C₂₂H₂₅FN₂O₃
• MW: 384.443909406662
• CID: 5322457
• Update Time: 2025-05-24

2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate
• [2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl] 2-phenylbutanoate
• 2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl 2-phenylbutanoate
• STL352726
• 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate

• Inchi： 1S/C22H25FN2O3/c1-2-18(17-8-4-3-5-9-17)22(27)28-16-21(26)25-14-12-24(13-15-25)20-11-7-6-10-19(20)23/h3-11,18H,2,12-16H2,1H3
• InChI Key： RPQSZFHCXDLXBY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(C(COC(C(C2C=CC=CC=2)CC)=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 516
• XLogP3: 3.9
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate

Introduction to 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate (CAS No. 1295229-92-3)

2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate, identified by its Chemical Abstracts Service (CAS) number 1295229-92-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatile biological activities. The structural features of this molecule, particularly the presence of a fluorophenyl group and a piperazine moiety, contribute to its unique pharmacological properties and make it a valuable scaffold for medicinal chemistry investigations.

The fluorophenyl substituent in the molecule is strategically positioned at the fourth position of the piperazine ring, which enhances its interaction with biological targets. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making fluorinated aromatic compounds particularly attractive in drug development. The piperazine core is a common pharmacophore in many psychoactive and antipsychotic drugs, owing to its ability to interact with neurotransmitter receptors such as serotonin, dopamine, and norepinephrine.

The ester functionality at the 2-position of the 2-oxoethyl chain and the phenylbutanoate moiety further contribute to the compound's complexity and potential biological activity. Ester groups are often involved in hydrogen bonding interactions and can influence the compound's solubility and permeability across biological membranes. The phenylbutanoate part introduces additional lipophilic characteristics, which can be crucial for optimizing pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate exhibits promising interactions with various protein targets, including enzymes and receptors implicated in neurological disorders. These interactions are thought to underlie its potential therapeutic applications.

In the context of drug discovery, this compound has been explored as a precursor for more complex derivatives designed to enhance specific pharmacological effects. The combination of a fluorophenyl group with a piperazine scaffold provides a rich chemical space for structure-based drug design. Researchers have leveraged high-throughput screening (HTS) techniques to identify novel analogs with improved potency and selectivity.

The synthesis of 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These advancements not only improve efficiency but also reduce the environmental impact of pharmaceutical synthesis.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is paramount. The electronic properties of the fluorophenyl group play a crucial role in modulating receptor binding affinity. Similarly, the conformational flexibility provided by the piperazine ring allows for optimal interactions with biological targets. These structural features make this compound a compelling candidate for further investigation.

Recent preclinical studies have highlighted the potential of derivatives based on this scaffold in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. The ability of 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate to modulate neurotransmitter systems suggests that it could serve as a lead compound for developing new therapeutic agents.

The role of fluorine in enhancing drug-like properties cannot be overstated. Fluorinated aromatic compounds often exhibit improved metabolic stability, reduced susceptibility to enzymatic degradation, and enhanced brain penetration. These attributes are critical for achieving therapeutic efficacy in central nervous system (CNS) disorders. The presence of a fluorophenyl group in this compound aligns with these principles, making it an attractive candidate for further development.

In conclusion, 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate (CAS No. 1295229-92-3) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a fluorophenyl, piperazine, ester, and phenylbutanoate moieties offers rich opportunities for medicinal chemistry innovation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will remain at the forefront of drug discovery efforts.